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Compound of Interest

Compound Name: Nicanartine

Cat. No.: B1678735 Get Quote

Disclaimer: The following application notes and protocols are based on the assumed properties

of "Nicanartine" as a nicotine-related compound, due to the absence of specific public

information on a substance with this name. The procedures are derived from established

protocols for handling nicotine and its analogues. Researchers must consult the specific Safety

Data Sheet (SDS) for any new compound and perform a thorough risk assessment before

commencing any laboratory work.

Introduction
Nicanartine is a novel synthetic compound structurally related to nicotine, developed for

research in neuropharmacology and oncology. It is postulated to act as a selective modulator of

nicotinic acetylcholine receptors (nAChRs), making it a valuable tool for investigating nAChR-

mediated signaling pathways in various physiological and pathological processes. These

application notes provide detailed protocols for the safe handling, storage, and experimental

use of Nicanartine in a laboratory setting.

Physicochemical and Safety Data
Proper handling of Nicanartine is critical to ensure personnel safety and experimental integrity.

The following tables summarize its key physicochemical properties and hazard information,

based on analogous compounds.

Table 1: Physicochemical Properties of Nicanartine
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Property Value

Molecular Formula C₁₀H₁₄N₂

Molecular Weight 162.23 g/mol

Appearance Off-white to pale yellow crystalline solid

Solubility Soluble in water, ethanol, and DMSO

Melting Point 236 - 239 °C

Boiling Point Not determined

Storage Temperature 2-8°C, desiccate, protect from light

Table 2: Hazard Identification and Personal Protective Equipment (PPE)
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Hazard Statement GHS Pictogram
Precautionary Measures &
Required PPE

H301: Toxic if swallowed. 💀

P264: Wash hands thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301+P310: IF

SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician. PPE:

Laboratory coat, nitrile gloves,

safety glasses with side

shields.

H310: Fatal in contact with

skin.
💀

P262: Do not get in eyes, on

skin, or on clothing. P280:

Wear protective gloves/

protective clothing.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.[1] PPE: Laboratory

coat, double-gloved with nitrile

gloves, safety glasses with

side shields. All skin must be

covered.

H319: Causes serious eye

irritation.
❗

P280: Wear eye protection/

face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. PPE: Safety

goggles or a face shield are

required.

H331: Toxic if inhaled. 💀 P260: Do not breathe dust.

P271: Use only outdoors or in
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a well-ventilated area.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing. PPE: Work in a

certified chemical fume hood.

Use a NIOSH-approved

respirator with an appropriate

cartridge if a fume hood is not

available.

H372: Causes damage to

organs through prolonged or

repeated exposure.

☣️

P260: Do not breathe dust.

P314: Get medical advice/

attention if you feel unwell.

PPE: Handle with all required

PPE in a designated area to

minimize long-term exposure.

Mechanism of Action and Signaling Pathways
Nicanartine is hypothesized to be an agonist of nAChRs, a family of ligand-gated ion

channels.[2][3] Upon binding, Nicanartine is expected to induce a conformational change in

the receptor, leading to the influx of cations such as Na⁺ and Ca²⁺.[3] This influx depolarizes

the cell membrane and triggers downstream signaling cascades. In the central nervous system,

this can lead to the release of various neurotransmitters, including dopamine.[2][4][5] In non-

neuronal cells, such as cancer cells, activation of nAChRs by nicotine-like compounds has

been shown to promote cell proliferation and survival through pathways like PI3K/Akt and

MAPK/ERK.[6][7][8]
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Putative signaling pathway of Nicanartine.
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Experimental Protocols
The following protocols are designed to characterize the biological activity of Nicanartine.

The general workflow for investigating the effects of Nicanartine involves preparing stock

solutions, treating cells or tissues, and then performing various assays to measure biological

responses.

Start

Prepare Nicanartine
Stock Solution

Treat Cells with
Varying Concentrations

of Nicanartine

Culture Cells
(e.g., A549, SH-SY5Y)
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Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1678735?utm_src=pdf-body
https://www.benchchem.com/product/b1678735?utm_src=pdf-body
https://www.benchchem.com/product/b1678735?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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